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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B100018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for 3-Methoxycinnamic acid (CAS No. 6099-04-3). The information is compiled from Safety

Data Sheets (SDS), chemical databases, and regulatory guidelines to ensure a thorough

understanding for professionals handling this compound.

Chemical Identification and Physical Properties
3-Methoxycinnamic acid, also known as trans-3-Methoxycinnamic acid, is a derivative of

cinnamic acid. It is a solid, typically appearing as a beige powder with no discernible odor.[1]

Key physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 6099-04-3 [1][2]

Molecular Formula C₁₀H₁₀O₃ [1][2]

Molecular Weight 178.18 g/mol [1][2]

Appearance Beige powder solid [1]

Odor Odorless [1]

Melting Point 116 - 119 °C (240.8 - 246.2 °F) [1]

Boiling Point No data available [1]

Flash Point No data available [1]

Solubility No data available [1]

Hazard Identification and GHS Classification
According to notifications to the European Chemicals Agency (ECHA) and other sources, 3-
Methoxycinnamic acid is classified as an irritant.[2] There is some variability in classification

across different suppliers, with some stating it is not a hazardous substance under OSHA 2012

standards.[1] However, the aggregated GHS information suggests that the primary hazards are

skin, eye, and respiratory tract irritation.[2]

GHS Hazard Summary Diagram

GHS Classification for 3-Methoxycinnamic Acid

{GHS07 | Exclamation Mark}
Signal Word

Warning

Hazard Statements

H315: Causes skin irritation
 H319: Causes serious eye irritation
 H335: May cause respiratory irritation

Click to download full resolution via product page
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Caption: GHS hazard pictograms and statements for 3-Methoxycinnamic acid.

The following table summarizes the GHS classification based on aggregated data.

Hazard Class GHS Category Hazard Statement Reference

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2]

Toxicological Information
Detailed toxicological studies specifically for 3-Methoxycinnamic acid are limited in publicly

available literature.
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Toxicity Endpoint Value Species Reference

Acute Oral Toxicity

(LD50)
No data available - [1][3]

Acute Dermal Toxicity

(LD50)
No data available - [3]

Acute Inhalation

Toxicity (LC50)
No data available - [3]

Skin

Corrosion/Irritation
Irritant (Category 2) - [2]

Serious Eye

Damage/Irritation
Irritant (Category 2) - [2]

Respiratory or Skin

Sensitization

No information

available
- [1]

Carcinogenicity

Not listed by ACGIH,

IARC, NTP, or CA

Prop 65

-

It is important to note that the toxicological properties have not been fully investigated.

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage practices are crucial to minimize exposure and associated risks.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation.

Use only in a well-ventilated area.

Wash hands thoroughly after handling.[1]
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Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE) Selection Guide

Recommended Personal Protective Equipment (PPE)

Handling 3-Methoxycinnamic Acid

Eye/Face Protection
Wear appropriate protective eyeglasses or chemical safety goggles (e.g., ANSI Z87.1, EN166).

Protect Eyes

Skin Protection
Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.

Protect Skin

Respiratory Protection
Under normal use conditions with adequate ventilation, no protective equipment is needed.

For nuisance exposures, use a NIOSH-approved N95 dust mask.

Protect Respiratory System

Click to download full resolution via product page

Caption: Guide for selecting appropriate PPE when handling 3-Methoxycinnamic acid.

First Aid Measures
In case of exposure, immediate and appropriate first aid is essential.

First Aid Decision-Making Workflow
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Route of Exposure

First Aid Actions

Exposure to 3-Methoxycinnamic Acid

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.
Get medical attention if symptoms occur.

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes.

Get medical aid if irritation develops or persists.

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.
Get medical attention.

Do NOT induce vomiting.
If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water.

Never give anything by mouth to an unconscious person.
Get medical aid if irritation or symptoms occur.

Click to download full resolution via product page

Caption: Decision-making workflow for first aid following exposure.

Fire Fighting and Accidental Release Measures
Fire Fighting:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.
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Methods for Containment and Cleanup: Sweep up and shovel into suitable containers for

disposal. Avoid generating dusty conditions.

Experimental Protocols for Hazard Assessment
Standardized protocols, such as those from the Organisation for Economic Co-operation and

Development (OECD), are used to assess the skin and eye irritation potential of chemicals.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)
This test method is used to identify irritant chemicals in accordance with UN GHS Category 2.

Principle: The test chemical is applied topically to a three-dimensional Reconstructed Human

Epidermis (RhE) model. This model mimics the upper layers of human skin. The irritancy

potential of the chemical is determined by its cytotoxic effect on the skin model, which is

measured by cell viability using the MTT assay. A reduction in cell viability below 50% indicates

that the substance is an irritant.

Experimental Workflow:
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Start: Prepare RhE Tissue Models

Topically apply 3-Methoxycinnamic Acid (solid or liquid preparation) to the RhE tissue surface.

Incubate for a defined period (e.g., 15-60 minutes).

Thoroughly rinse the tissue to remove the chemical.

Post-incubation in fresh medium (e.g., ~42 hours).

Assess cell viability using the MTT assay.
(Measure formazan production via spectrophotometry).

Calculate percentage cell viability relative to negative controls.

Classify Hazard
Viability ≤ 50% -> Irritant (GHS Category 2)

Viability > 50% -> Non-Irritant

End of Test

Click to download full resolution via product page

Caption: Workflow for the OECD Guideline 439 skin irritation test.
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In Vitro Eye Irritation: Reconstructed human Cornea-like
Epithelium (RhCE) Test Method (OECD Guideline 492)
This test method is used to identify chemicals that do not require classification for eye irritation

or serious eye damage.

Principle: This in vitro test utilizes a Reconstructed human Cornea-like Epithelium (RhCE)

model. The test chemical is applied to the surface of the corneal model. Chemicals that are not

classified as irritants are identified by their lack of cytotoxicity, as measured by the MTT assay.

If the cell viability is greater than 60%, the chemical is considered a non-irritant.

Experimental Workflow:
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Start: Prepare RhCE Tissue Models

Topically apply 3-Methoxycinnamic Acid (50mg for solids) to triplicate RhCE tissues.

Incubate for a defined period (e.g., 6 hours for solids).

Thoroughly rinse the tissue to remove the chemical.

Post-exposure soak in fresh medium.

Assess cell viability using the MTT assay.

Calculate percentage cell viability relative to negative controls.

Classify Hazard
Viability > 60% -> Non-Irritant (GHS No Category)

Viability ≤ 60% -> Further testing required

End of Test

Click to download full resolution via product page

Caption: Workflow for the OECD Guideline 492 eye irritation test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b100018?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Reactivity
Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂).[1]

Hazardous Polymerization: Does not occur.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.

This guide is intended for informational purposes for trained professionals. Always refer to the

most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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